Cas no 1261754-28-2 (3,3',5'-Tribromopropiophenone)

• Product Name: 3,3',5'-Tribromopropiophenone
• CAS No: 1261754-28-2
• MF: C₉H₇Br₃O
• MW: 370.863280534744
• CID: 4938386
• Update Time: 2025-05-23

3,3',5'-Tribromopropiophenone Chemical and Physical Properties

Names and Identifiers

• 3,3',5'-Tribromopropiophenone

• Inchi： 1S/C9H7Br3O/c10-2-1-9(13)6-3-7(11)5-8(12)4-6/h3-5H,1-2H2
• InChI Key： XDXTYWPAPFBKPB-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=C(C=1)Br)Br)=O

Computed Properties

• Exact Mass: 369.80265 g/mol
• Monoisotopic Mass: 367.80470 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1
• Molecular Weight: 370.86

Additional information on 3,3',5'-Tribromopropiophenone

Comprehensive Overview of 3,3',5'-Tribromopropiophenone (CAS No. 1261754-28-2): Properties, Applications, and Industry Insights

3,3',5'-Tribromopropiophenone (CAS No. 1261754-28-2) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. As a brominated aromatic ketone, it serves as a critical intermediate in synthesizing advanced materials and bioactive molecules. This article delves into its molecular characteristics, synthetic pathways, and emerging applications while addressing trending topics like green chemistry and sustainable synthesis.

The compound's molecular formula (C9H7Br3O) and high bromine content make it valuable for halogenation reactions, a process frequently searched by chemists optimizing catalytic efficiency. Recent studies highlight its role in developing flame-retardant additives, aligning with industry demands for safer materials. Researchers also explore its potential in photoredox catalysis, a hot topic in AI-driven drug discovery platforms.

From an analytical perspective, 3,3',5'-Tribromopropiophenone exhibits distinct spectroscopic signatures (e.g., NMR and IR peaks), frequently queried in academic databases. Its crystallographic data aids in molecular docking simulations, addressing common search terms like "halogen bonding in drug design". The compound’s stability under ambient conditions makes it preferable for high-throughput screening workflows.

Environmental considerations are paramount in modern chemistry. While not classified as hazardous, its biodegradation pathways are under investigation to meet EPA regulatory standards—a frequent concern in patent filings. Innovations in solvent-free synthesis of such brominated compounds resonate with searches for "eco-friendly bromination methods."

Market trends indicate rising demand for 3,3',5'-Tribromopropiophenone in electronic materials, particularly for OLED intermediates. This aligns with Google Trends data showing increased queries for "bromine-based semiconductors." Manufacturers emphasize purity optimization (>98%), a key metric in supplier evaluations.

In conclusion, CAS No. 1261754-28-2 represents a versatile building block bridging academic research and industrial applications. Its relevance to cancer research (via kinase inhibition studies) and material science ensures sustained interest. Future directions may explore its nanoparticle functionalization, tapping into the booming nanotechnology sector.